Cas no 2763905-87-7 ((9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate
• CAS No: 2763905-87-7
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 6430186
• PubChem ID: 165995190
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate
• EN300-37388677
• 2763905-87-7

• Inchi： 1S/C23H27NO4/c25-13-14-27-15-17-9-11-24(12-10-17)23(26)28-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22,25H,9-16H2
• InChI Key： OWNIYIYLHCTZET-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(COCCO)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Additional information on (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate

Chemical Compound CAS No. 2763905-87-7: (9H-Fluoren-9-yl)methyl 4-[(2-Hydroxyethoxy)methyl]piperidine-1-carboxylate

The compound with CAS number 2763905-87-7, commonly referred to as (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a piperidine ring substituted with a hydroxyethoxy methyl group. The combination of these structural elements imparts distinctive chemical and biological properties, making it a valuable molecule for research and development in drug design and synthesis.

Recent studies have highlighted the importance of fluorenylmethyl groups in enhancing the pharmacokinetic profiles of various drug candidates. The fluorenylmethyl moiety is known to improve solubility and stability, which are critical factors in drug delivery systems. In the case of (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate, this structural feature not only contributes to its physical properties but also plays a role in its interactions with biological systems. Researchers have explored its potential as a prodrug or intermediate in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The piperidine ring in this compound serves as a versatile scaffold for further functionalization. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various functional groups. The substitution pattern on the piperidine ring, specifically the presence of a hydroxyethoxy methyl group, introduces additional complexity to the molecule's stereochemistry and reactivity. This substitution has been shown to influence the compound's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs) or kinases.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate. Traditionally, such compounds were synthesized through multi-step processes involving nucleophilic substitutions or coupling reactions. However, modern techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly streamlined the production process. These innovations not only improve yield and purity but also reduce the environmental footprint of chemical manufacturing.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has been evaluated for its potential as an inhibitor of serine hydrolases, a class of enzymes implicated in various pathological conditions such as inflammation and cancer. The hydroxyethoxy methyl group on the piperidine ring contributes to hydrogen bonding interactions with the enzyme's active site, enhancing its inhibitory potency. Furthermore, computational modeling studies have provided insights into the molecular docking patterns of this compound, revealing key interactions that could be exploited for rational drug design.

The integration of (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate into drug delivery systems is another area of active research. Its unique combination of solubility-enhancing properties and biocompatibility makes it an attractive candidate for targeted drug delivery applications. For example, researchers have investigated its use as a carrier for hydrophobic drugs, leveraging its ability to form stable complexes with lipophilic molecules.

Moreover, this compound has been explored as a component in polymer-based drug delivery systems. Its ability to undergo polymerization under specific conditions allows for the creation of biodegradable polymers that can encapsulate therapeutic agents. These polymers exhibit controlled release profiles, ensuring sustained drug delivery over extended periods. Such applications hold significant promise for improving patient compliance and treatment outcomes.

In conclusion, (9H-fluoren-9-yl)methyl 4-[(2-hydroxyethoxy)methyl]piperidine-1-carboxylate (CAS No. 2763905877) represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique structure, combined with advancements in synthetic methodology and biological characterization, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.